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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals engaged in

pest surveillance. The information is aligned with the guidelines provided by the Commission

on Phytosanitary Measures (CPM) of the Food and Agriculture Organization (FAO).

Troubleshooting Guides
This section addresses specific issues that may be encountered during pest surveillance

experiments.

Data Collection & Field Operations
Question: We are experiencing low and inconsistent pest capture rates in our monitoring traps.

What are the common causes and how can we troubleshoot this?

Answer: Low and inconsistent trap captures can stem from several factors related to trap

design, placement, and maintenance. Here are some common issues and their solutions:

Incorrect Trap Placement: Placing traps in the wrong location is a primary reason for reduced

effectiveness. Traps should be positioned where the target insect species is most likely to be

present. For instance, traps for crawling beetles should be placed near walls, not in the

center of a room.[1]
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Improper Trap Height: Many traps are positioned too high. An installation height of 7 to 8 feet

is often recommended to catch pests before they reach sensitive areas.[2]

Incorrect Trap Design: The trap design may not be suitable for the target pest. For example,

a trap designed for crawling insects will not be effective if it is suspended in the air.[1]

Lack of Maintenance: Regular maintenance is crucial. Sticky traps in dusty environments can

quickly lose their tackiness, and traps can become saturated with insects, reducing their

effectiveness.[1] Traps with over 50% of their adhesive surface covered with dust or insects

should be replaced.[1]

Environmental Factors: Air currents can significantly impact the dispersal of pheromone

plumes. Avoid placing traps near air intake vents of HVAC systems, as the pheromone will

be drawn directly into the system.[1]

Pheromone Lure Issues: Using the wrong pheromone lure due to misidentification of the pest

species will result in zero captures of the target pest.[1] Additionally, pheromone lures have a

limited lifespan and need to be replaced according to the manufacturer's instructions.[3]

Question: What are the most common errors in recording pest surveillance data in the field,

and how can they be avoided?

Answer: Accurate data recording is fundamental to a successful surveillance program.

Common mistakes during this process include:

Lack of Neatness and Clarity: Illegible handwriting can lead to data entry errors.[4]

Incorrect Location Information: Errors in designating north on trap cards or incorrect grid

numbers can lead to confusion about the trap's location.[4] It's also important to provide a

complete and specific address for the trap location.[4]

Incomplete Trap Information: Failure to mark the trap number, placement date, and servicing

dates can make data tracking difficult.[4] Using permanent ink markers can prevent fading of

this crucial information.[4]

Data Inconsistencies: Manual data transfer from paper to spreadsheets is prone to human

error, leading to typographical errors and inconsistencies.[5] Using digital data collection
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tools can help minimize these errors.

Pest Identification
Question: We are struggling with accurate pest identification. What are the main challenges

and recommended solutions?

Answer: Correct pest identification is the cornerstone of any effective pest management

program, and failures in this area are a common cause of control failures.[6] Key challenges

and solutions include:

Variable Appearance: A pest species can have different physical forms depending on its life

cycle stage or the time of year.[6] For example, a weed seedling often looks very different

from the mature plant. It is crucial to have identification guides that cover all life stages.

Similar Species: Some different pest species can have very similar appearances, leading to

misidentification.[3] For example, the rice leaf roller and rice leaf caterpillar can look very

similar at the same stage.[3]

Hidden Pests: When a pest is hidden or not visible, identification must rely on the symptoms

or type of damage, which can be misleading.[6]

Expert Consultation: It is always best to work with an expert for pest identification.[6]

Cooperative Extension staff can often assist with identification.[6]

Molecular Identification: For cryptic species or when morphological identification is difficult,

DNA barcoding offers a reliable method for species identification.[1][7] This technique uses

short, standardized gene sequences for identification.[1][7]

Digital Tools (KoboToolbox & Power BI)
Question: We are using KoboToolbox for data collection. What are its limitations for data

analysis and visualization, and what is a recommended workflow for a large-scale project?

Answer: KoboToolbox is an excellent tool for data collection, but it has limitations when it

comes to complex data analysis and visualization. For large-scale projects, a more robust

system is often needed.
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A recommended workflow involves integrating KoboToolbox with other tools:

Data Collection: Use KoboToolbox for field data collection due to its robustness and offline

capabilities.[8]

Data Extraction: Utilize the KoboToolbox API to automatically fetch new data. This can be

done using a script, for example, in Python.

Data Storage: Transfer the raw data to a shared storage solution like Google Drive for

accessibility and collaboration.

Data Analysis: Use a programming language like Python to perform data cleaning, check for

duplicates and errors, and conduct numerical analysis.

Data Visualization: Employ a dedicated data visualization platform like Power BI or Google

Looker Studio to create interactive dashboards and reports for real-time project monitoring.

[9]

Automation: Use a task scheduler to run the data extraction, analysis, and reporting scripts

at regular intervals (e.g., daily or weekly).

Question: What are common issues encountered when using Power BI for visualizing pest

surveillance data?

Answer: While Power BI is a powerful visualization tool, users can face several challenges:

Managing Complex Data Sources: Integrating data from multiple sources, such as

spreadsheets, databases, and cloud applications, can lead to inconsistencies and errors if

not managed properly.[10] A centralized data model is recommended to streamline this

process.[10]

Data Security and Compliance: When dealing with sensitive data, ensuring compliance with

regulations is crucial. Implementing role-based access controls (RBAC) and utilizing Power

BI's encryption features can enhance data security.[10]

Performance Optimization: Large datasets can lead to slow performance. Optimizing the

data model, using aggregated tables, and writing efficient DAX queries can significantly

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 16 Tech Support

https://pestsofbhutan.nppc.gov.bt/wp-content/uploads/2017/07/Agriculture-Pest-Surveillance-Manual-2017.pdf
https://academic.oup.com/jee/article-abstract/101/2/523/902839
https://assets.ippc.int/static/media/files/publication/en/2015/07/Spec_61_RevISPM6_2015-07-31.pdf
https://assets.ippc.int/static/media/files/publication/en/2015/07/Spec_61_RevISPM6_2015-07-31.pdf
https://assets.ippc.int/static/media/files/publication/en/2015/07/Spec_61_RevISPM6_2015-07-31.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


improve speed.[10]

Visualization Limitations: Report-page tooltips are not displayed for dashboard visuals, which

can be a limitation for providing detailed information at a glance.[11]

Frequently Asked Questions (FAQs)
General Pest Surveillance
Question: What is the difference between general surveillance and specific surveys?

Answer: According to ISPM 6, pest surveillance is categorized into two main types:

General Surveillance: This is the process of gathering information on particular pests from

many sources, wherever it is available.[12] This can include data from NPPOs, research

institutions, producers, and the general public.[12]

Specific Surveys: These are official procedures conducted by NPPOs to obtain information

on specific pests at specific sites over a defined period.[13][14] There are three types of

specific surveys:

Detection survey: To determine if a pest is present in an area.[13][14]

Delimiting survey: To establish the boundaries of an area infested by or free from a pest.

[13][14]

Monitoring survey: An ongoing survey to verify the characteristics of a pest population.[13]

[14]

Question: Why is accurate pest surveillance data so important?

Answer: High-quality surveillance data is vital for several reasons:

Market Access: It provides the evidence needed to support declarations of pest-free areas,

which is often a requirement for international trade.[15]

Early Detection: It allows for the early detection of new or emerging pests, enabling a rapid

and effective response.[16]
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Pest Risk Analysis (PRA): Surveillance data is a fundamental component of PRA, which is

used to determine if an organism is a pest and whether it should be regulated.[7]

Effective Pest Management: It provides the necessary information to make informed

decisions about when and where to apply pest control measures.[6]

Pest Risk Analysis (PRA)
Question: What are the main stages of a Pest Risk Analysis (PRA)?

Answer: A PRA is a systematic process to evaluate the risk posed by a pest. The internationally

recognized framework for PRA consists of three main stages:[7][17]

Stage 1: Initiation: This stage involves identifying the pest(s) and pathways of concern that

need to be analyzed.[17][18] This can be triggered by the proposed import of a new

commodity, the detection of a new pest, or a review of existing phytosanitary policies.[18]

Stage 2: Pest Risk Assessment: This stage involves evaluating the probability of the pest's

introduction and spread, and the potential economic and environmental consequences.[7]

[17] It includes pest categorization to determine if the organism meets the criteria of a

quarantine pest.[7]

Stage 3: Pest Risk Management: If the pest risk is deemed unacceptable, this stage involves

evaluating and selecting options to reduce the risk to an acceptable level.[7][17] These

measures should be technically justified and have a minimal impact on trade.[7]

Establishing Pest-Free Areas (PFAs)
Question: What are the key phases in establishing and maintaining a Pest-Free Area (PFA)?

Answer: The establishment and maintenance of a PFA is a complex process that can be

broken down into five general phases:[19]

Initiation: This phase involves identifying the need and potential for a PFA.

Feasibility: Assessing the technical and economic feasibility of establishing and maintaining

the PFA. This includes considering factors like budget stability, availability of survey and

control tools, and stakeholder engagement.[19]
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Establishment: Implementing the necessary systems and phytosanitary measures to achieve

pest-free status. This includes conducting surveys to demonstrate the absence of the pest.[6]

Maintenance: Continuously implementing measures to prevent the re-introduction of the

pest. This involves ongoing surveillance and checks to verify that freedom from the pest is

maintained.[6]

Market Access: Utilizing the PFA status to gain or maintain access to markets that require it.

Experimental Protocols
Protocol 1: General Pest Surveillance Survey
Objective: To determine the presence or absence of a specific pest in a defined area.

Methodology:

Define Survey Area and Timing: Clearly define the geographical boundaries of the survey

area and the timing of the survey, which should coincide with the period when the pest is

most likely to be detected.[20][21]

Select Survey Sites: Choose suitable survey sites based on the pest's biology, the

distribution of host plants, and climatic suitability.[21]

Sampling Method:

Qualitative Survey: Aims to detect the pest and provides a list of pest species present.[22]

[23]

Quantitative Survey: Numerically defines the abundance of the pest population.[22] This

can be done through fixed plot surveys or roving surveys.[22]

Data Collection: Use a standardized data sheet to record observations.[24][25] The data

sheet should include fields for location, date, host plant, pest observed, and level of

infestation.[24][25]

Specimen Collection and Identification: Collect suspect pest specimens for laboratory

identification.[26] Use appropriate collection and preservation methods to ensure the integrity
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of the samples.[26]

Data Analysis: Analyze the collected data to determine the pest's status in the area.[27] This

may involve calculating basic statistics and creating distribution maps.[27]

Protocol 2: Pheromone Trap Monitoring
Objective: To monitor the population dynamics of a target moth pest.

Methodology:

Trap Selection: Choose a pheromone trap design that is effective for the target species.

Lure Handling: Store pheromone lures in a refrigerator or freezer as recommended by the

manufacturer.[28] Use gloves when handling lures to avoid contamination.[12]

Trap Placement:

Place traps in the orchard before the expected emergence of the pest.[28]

Use at least two traps per block.[28]

Hang traps 6 to 8 feet high, inside the tree canopy on the north side.[28]

Space traps at least 60-120 feet apart to avoid interference.

Trap Servicing:

Check traps twice a week until the first moth is caught (biofix), then weekly thereafter.[28]

Record the number of moths caught on a monitoring form.[28]

Replace trap bottoms and pheromone dispensers according to the manufacturer's

recommendations.[28]

Data Interpretation: Use the trap catch data in conjunction with degree-day models to predict

pest development and time control measures.[28]

Protocol 3: Delimiting Survey for a New Pest Incursion
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Objective: To establish the boundaries of an area infested with a newly detected pest.

Methodology:

Initial Investigation: The initial detection site is the starting point.[13] Conduct trace-back to

find the original source of the pest and trace-forward to identify potential areas of spread.[13]

Survey Design: The survey design will be specific to the pest and the situation.[17][29] It

often involves establishing a quarantine area around the known infestation.[13]

Transect-Based Survey: A standardized methodology involves using transects to collect

data.[17]

Collect data from approximately 120 detections along transects.[17]

Fit an exponential function to the data to model the pest's distribution.[17]

Calculate a percentile-based boundary distance to define the infested area.[17]

Field Scouting: Use field scouting to verify the boundaries determined by the model.[17]

Data Recording: Meticulously record all survey data, including locations, dates, and findings.

[29]

Protocol 4: DNA Barcoding for Pest Identification
Objective: To accurately identify a pest species using a standardized gene region.

Methodology:

Sample Collection: Collect a tissue sample from the insect.[1][7]

DNA Extraction: Extract DNA from the tissue sample using a suitable DNA extraction kit.[9]

PCR Amplification: Amplify a standardized region of the mitochondrial cytochrome c oxidase

I (COI) gene using polymerase chain reaction (PCR).[15]

DNA Sequencing: Sequence the amplified PCR product.[30]
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Data Analysis: Compare the obtained DNA sequence to a reference library of DNA barcodes

(such as the Barcode of Life Data System - BOLD) to identify the species.[30]

Quantitative Data Summary
The following tables summarize key quantitative data related to pest surveillance.

Table 1: Comparison of Pest Survey Methods

Survey
Method

Objective
Typical
Application

Data Type Advantages
Disadvanta
ges

Fixed Plot

Survey

Quantitative

assessment

of pest

population/da

mage in a

specific

location over

time.[22][31]

Developing

forecasting

models.[22]

Numerical

counts,

damage

ratings.[31]

Provides

detailed

temporal

data.

Labor-

intensive,

limited spatial

coverage.

Roving

Survey

Rapid

assessment

of pest levels

over a large

area.[22]

Early season

monitoring in

endemic

areas.[22]

Pest

presence/abs

ence, general

abundance.

Covers a

large area

quickly.

Less precise

than fixed

plot surveys.

Pheromone

Trapping

Monitor

population

dynamics of

specific moth

pests.[28]

Timing of

control

measures.

[28]

Number of

moths

caught.

Species-

specific,

sensitive.

Only attracts

males,

environmenta

l factors can

affect

catches.[32]

Delimiting

Survey

Establish

boundaries of

a pest

infestation.

[13]

Responding

to a new pest

incursion.[13]

Pest

presence/abs

ence at

specific

locations.

Provides data

for quarantine

decisions.

Can be

resource-

intensive.
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Table 2: Cost-Benefit Analysis of Pest Monitoring and Control

Component Description
Example Data (Pine Tree
Lappet Moth)[33]

Costs

Costs of monitoring (e.g.,

traps, labor) and control (e.g.,

insecticide application).

Total protection costs:

~€520,500 for 5600 ha.

Benefits

Avoided losses in crop yield or

timber value due to pest

damage.

Total standing timber volume

protected: ~1,150,000 m³.

Net Present Value (NPV)

The difference between the

present value of benefits and

the present value of costs.

Total NPV of protection:

~€1965 ha⁻¹.

Benefit-Cost Ratio (BCR)

The ratio of the discounted

benefits to the discounted

costs. A BCR > 1 indicates a

worthwhile investment.

Total BCR of protection:

~22.14.

Visualizations
The following diagrams illustrate key workflows and logical relationships in pest surveillance.
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Planning & Preparation

Field Execution

Analysis & Action

Define Surveillance Objectives & Scope

Design Survey Protocol (ISPM 6)

Allocate Resources (Personnel, Budget)

Deploy Traps / Conduct Visual Inspection

Collect Data (KoboToolbox) Collect Pest Samples

Analyze Data (Statistical Analysis, Power BI)

Pest Identification (Morphological/DNA)

Report Findings (Pest Status)

Take Phytosanitary Action
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Stage 1: Initiation

Stage 2: Pest Risk Assessment

Stage 3: Pest Risk Management

Identify Pest/Pathway of Concern

Pest Categorization

Assess Probability of Introduction & Spread

Assess Potential Economic & Environmental Consequences

Evaluate Overall Pest Risk

Risk Acceptable?

Select Phytosanitary Measures

No

No Action Required

Yes

Implement & Review Measures
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Low Pest Detection Rate

Check Trap Placement & Height Check Pheromone Lure (Age, Type) Check Trap Maintenance (Cleanliness, Saturation) Check Survey Timing (Pest Life Cycle) Verify Pest Identification

Adjust Placement/Height Replace Lure Clean/Replace Trap Adjust Survey Schedule Correct Identification & Lure

KoboToolbox
(Field Data Collection)

API Call
(Python Script)

Cloud Storage
(e.g., Google Drive)

Data Cleaning & Analysis
(Python)

Power BI / Looker Studio
(Dashboarding) Automated Reports

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1259131#optimizing-pest-surveillance-strategies-
based-on-cpm-fao-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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